Cas no 14679-98-2 (1-Propanone, 2-(methylthio)-1,3-diphenyl-)

• Product Name: 1-Propanone, 2-(methylthio)-1,3-diphenyl-
• CAS No: 14679-98-2
• MF: C₁₆H₁₆OS
• MW: 256.362643241882
• CID: 1317692
• PubChem ID: 10515251
• Update Time: 2025-04-20

1-Propanone, 2-(methylthio)-1,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 2-(methylthio)-1,3-diphenyl-
• 2-methylsulfanyl-1,3-diphenylpropan-1-one
• 14679-98-2
• DTXSID70441148

• Inchi： 1S/C16H16OS/c1-18-15(12-13-8-4-2-5-9-13)16(17)14-10-6-3-7-11-14/h2-11,15H,12H2,1H3
• InChI Key： NAYDIWTVZJELDZ-UHFFFAOYSA-N
• SMILES： S(C)C(C(C1C=CC=CC=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 256.09218630g/mol
• Monoisotopic Mass: 256.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones